Diethyl (1,1-difluoro-2-hydroxy-2-(pyridin-4-yl)ethyl)phosphonate

• IUPAC Name: (1R)-2-diethoxyphosphoryl-2,2-difluoro-1-pyridin-4-ylethanol
• InChI: InChI=1S/C11H16F2NO4P/c1-3-17-19(16,18-4-2)11(12,13)10(15)9-5-7-14-8-6-9/h5-8,10,15H,3-4H2,1-2H3/t10-/m1/s1
• InChI Key: AVOAYKFVFRIVJS-SNVBAGLBSA-N
• Canonical SMILES: CCOP(=O)(C(C(C1=CC=NC=C1)O)(F)F)OCC
• Isomeric SMILES: CCOP(=O)(C([C@@H](C1=CC=NC=C1)O)(F)F)OCC
• Molecular Formula: C11H16F2NO4P
• Molecular Weight: 295.22 g/mol

Description

Diethyl (1,1-difluoro-2-hydroxy-2-(pyridin-4-yl)ethyl)phosphonate is a chemical compound with the molecular formula C11H16F2NO4P and a molecular weight of 295.22. It is used for research purposes.

Synthesis Analysis

An efficient and convenient method for the synthesis of all isomeric [difluoro (pyridinyl)methyl]phosphonates has been developed. This is based on electrophilic fluorination of the corresponding (pyridinylmethyl)phosphonates with N-fluorobenzenesulfonimide.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridine ring and a phosphonate group. The presence of these groups gives the compound unique physical and chemical properties.

Chemical Reactions Analysis

The compound undergoes hydrolysis and subsequent catalytic hydrogenation to afford the respective piperidine-containing α-, β-, and γ-aminophosphonic acids. Thermally unstable diethyl [difluoro (pyridin-4-yl)methyl]phosphonate undergoes O–N transfer of ethyl group to give the corresponding betaine. Hydrolysis of the latter affords 4-[difluoro (phosphono)methyl]-1-ethylpyridin-1-ium salt.